Cas no 62490-43-1 (Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-)
62490-43-1 structure
Product Name:Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-
CAS No:62490-43-1
MF:C17H14O3
MW:266.291265010834
CID:442996
PubChem ID:71385900
Update Time:2025-04-19
Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-
- 2-[3-(3-methylphenyl)prop-2-enoyl]benzoic acid
- 62490-43-1
- 2-[3-(3-Methylphenyl)acryloyl]benzoic acid
- DTXSID30808112
-
- Inchi: 1S/C17H14O3/c1-12-5-4-6-13(11-12)9-10-16(18)14-7-2-3-8-15(14)17(19)20/h2-11H,1H3,(H,19,20)
- InChI Key: VNSJMTKCMUZSEN-UHFFFAOYSA-N
- SMILES: O=C(C=CC1=CC=CC(C)=C1)C1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 266.09432
- Monoisotopic Mass: 266.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
62490-43-1 (Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent